2-chloro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide

• IUPAC Name: 2-chloro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C24H18ClNO3/c1-14-7-9-16(10-8-14)22(27)23-15(2)18-12-11-17(13-21(18)29-23)26-24(28)19-5-3-4-6-20(19)25/h3-13H,1-2H3,(H,26,28)
• InChI Key: RAQKANZCYLUDDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CC=C4Cl)C
• Molecular Formula: C24H18ClNO3
• Molecular Weight: 403.9 g/mol

Description

“2-chloro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide” is a chemical compound with the molecular formula C24H18ClNO3 and a molecular weight of 403.86. It is available from various suppliers, including ChemDiv, Inc., Vitas M Chemical Limited, and Life Chemicals Inc.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: Cc1c(oc2cc(NC(=O)c3ccccc3Cl)ccc12)C(=O)c1ccc©cc1. This representation provides a text notation for chemical structures and can be used to predict the 3D structure of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 403.86. Its solubility in DMSO is unknown. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

CMB has a variety of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used as a catalyst in the synthesis of a variety of heterocyclic compounds, such as pyridines and quinolines. In addition, CMB has been used as a reagent in the synthesis of a variety of organic compounds, including amino acids and peptides.

Mechanism of Action

The mechanism of action of CMB is not fully understood. It is believed that CMB acts as an electron-transfer agent in the formation of organic compounds. It is also believed that CMB may act as a catalyst in the formation of heterocyclic compounds, such as pyridines and quinolines.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMB are not fully understood. Studies have shown that CMB can bind to a variety of proteins and enzymes, including cytochrome P450 enzymes. It has also been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

CMB has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature for extended periods of time. It is also a relatively inexpensive compound, making it suitable for use in a variety of experiments. However, CMB is toxic and should be handled with caution.

Future Directions

There are several potential future directions for research involving CMB. It could be used to synthesize a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. It could also be used as a catalyst in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, CMB could be used to study the biochemical and physiological effects of the compound on proteins and enzymes, such as cytochrome P450 enzymes. Finally, CMB could be used to study its potential as an inhibitor of drug metabolism.

Synthesis Methods

CMB can be synthesized using a variety of methods. The most common method is a two-step synthesis where the first step involves the reaction of benzoyl chloride and 3-methyl-2-(4-methylbenzoyl)-1-benzofuran to form the intermediate, 2-chloro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzoyl chloride. The second step involves the reaction of the intermediate with an aqueous base, such as sodium hydroxide, to form the final product, CMB.